Cas no 2228748-23-8 (1-amino-2-(3-methanesulfonylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-methanesulfonylphenyl)propan-2-ol
• CAS No: 2228748-23-8
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6280656
• PubChem ID: 165970055
• Update Time: 2025-05-23

1-amino-2-(3-methanesulfonylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-methanesulfonylphenyl)propan-2-ol
• EN300-2005105
• 2228748-23-8

• Inchi： 1S/C10H15NO3S/c1-10(12,7-11)8-4-3-5-9(6-8)15(2,13)14/h3-6,12H,7,11H2,1-2H3
• InChI Key： RPENXRXBYPIINS-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(C)(CN)O)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-amino-2-(3-methanesulfonylphenyl)propan-2-ol

1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol, also known by its CAS number 2228748-23-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a methanesulfonyl-substituted phenyl group attached to a propanol backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The structure of 1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol is notable for its stereochemistry and functional group arrangement. The amino group (-NH₂) is located at the first carbon, while the methanesulfonylphenyl group is attached to the second carbon of the propanol chain. This configuration allows for potential hydrogen bonding interactions, which can influence the compound's solubility, stability, and bioavailability. The methanesulfonyl group (-SO₂Me) is a strong electron-withdrawing substituent, which can modulate the electronic properties of the aromatic ring and enhance the compound's reactivity in certain chemical reactions.

Recent studies have highlighted the importance of 1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. For instance, its ability to act as a chiral auxiliary or a building block in asymmetric synthesis has been extensively investigated. The compound's stereochemical properties make it particularly useful in constructing complex molecular architectures with high enantioselectivity.

In terms of biological activity, 1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol has shown promise in preliminary assays targeting various therapeutic areas. Its amino group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For example, modifications to the methanesulfonyl group have been explored to improve metabolic stability and reduce off-target effects. These studies underscore the versatility of this compound as a starting material for drug development.

The synthesis of 1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol typically involves multi-step processes that combine principles from organic synthesis and catalysis. Key steps often include nucleophilic aromatic substitution, alkylation, and oxidation reactions. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of this compound. These improvements have significantly reduced production costs and enhanced the scalability of the synthesis process.

In addition to its role in drug discovery, 1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol has found applications in materials science and catalysis. Its unique combination of functional groups makes it an attractive candidate for designing novel materials with tailored properties. For example, researchers have investigated its use as a ligand in transition metal catalysts for various organic transformations. The compound's ability to coordinate with metal centers while maintaining structural integrity has led to improved catalytic performance in some cases.

The study of 1-Amino-2-(3-Methanesulfonylphenyl)Propan-2-Ol continues to be an active area of research, driven by its potential applications across multiple disciplines. As new synthetic methods and biological insights emerge, this compound is expected to play an increasingly important role in advancing both fundamental and applied sciences.